Cas no 2305308-69-2 (1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one)

• Product Name: 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one
• CAS No: 2305308-69-2
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 5412455
• PubChem ID: 137934733
• Update Time: 2025-06-11

1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one
• EN300-26595623
• 2305308-69-2
• 1-(6-Fluoro-3,3-dimethyl-2H-indol-1-yl)prop-2-en-1-one
• Z2738284195
• 1-(6-Fluoro-2,3-dihydro-3,3-dimethyl-1H-indol-1-yl)-2-propen-1-one

• Inchi： 1S/C13H14FNO/c1-4-12(16)15-8-13(2,3)10-6-5-9(14)7-11(10)15/h4-7H,1,8H2,2-3H3
• InChI Key： BCFAZWKQAXLVCD-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC(F)=C2)C(C)(C)C1)(=O)C=C

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one

Research Brief on 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one (CAS: 2305308-69-2)

Recent studies on the compound 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one (CAS: 2305308-69-2) have highlighted its potential as a key intermediate in the synthesis of biologically active molecules. This compound, characterized by its unique indole-based structure and fluoro-substitution, has garnered attention for its role in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the fluoro and dimethyl groups enhances its metabolic stability and binding affinity, making it a promising candidate for further pharmacological evaluation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of derivatives based on this scaffold. Researchers employed a combination of computational modeling and in vitro assays to identify optimal structural modifications that enhance target selectivity. The study reported significant inhibitory activity against specific kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo studies are required to validate efficacy and safety.

Another recent investigation focused on the compound's role in PROTAC (Proteolysis Targeting Chimera) development. The α,β-unsaturated ketone moiety in 1-(6-fluoro-3,3-dimethyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one was utilized as a linker to conjugate target-binding ligands with E3 ubiquitin ligase recruiters. Preliminary data demonstrated successful degradation of target proteins in cancer cell lines, highlighting its utility in targeted protein degradation therapies. This aligns with growing interest in leveraging small molecules for precision medicine approaches.

From a chemical synthesis perspective, advancements in green chemistry have been applied to optimize the production of this compound. A 2024 patent application disclosed a solvent-free catalytic method using palladium nanoparticles, achieving >90% yield while reducing hazardous waste. This innovation addresses scalability challenges previously associated with the compound's synthesis, facilitating its broader adoption in drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to refine selectivity and mitigate potential toxicity. Collaborative initiatives between academia and industry aim to accelerate the translation of these findings into clinical candidates, with particular focus on oncology and autoimmune disease applications.